Cas no 1448035-84-4 (N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1448035-84-4
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6199511
• PubChem ID: 71804251
• Update Time: 2025-07-16

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide
• N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• 1448035-84-4
• AKOS024556371
• N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-4-propylthiadiazole-5-carboxamide
• N-[3-(1-BENZOFURAN-2-YL)-3-HYDROXYPROPYL]-4-PROPYL-1,2,3-THIADIAZOLE-5-CARBOXAMIDE
• F6416-5562

• Inchi： 1S/C17H19N3O3S/c1-2-5-12-16(24-20-19-12)17(22)18-9-8-13(21)15-10-11-6-3-4-7-14(11)23-15/h3-4,6-7,10,13,21H,2,5,8-9H2,1H3,(H,18,22)
• InChI Key： NUWYPIRVUYXMFM-UHFFFAOYSA-N
• SMILES： S1C(C(NCCC(C2=CC3C=CC=CC=3O2)O)=O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 117Ų

Additional information on N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1448035-84-4)

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1448035-84-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure combines a benzofuran moiety with a hydroxypropyl side chain and a propyl-thiadiazole carboxamide group, making it a subject of interest for drug discovery and material science.

In recent years, researchers have explored the potential of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide in addressing challenges related to antimicrobial resistance and inflammation. The benzofuran core is known for its role in modulating biological pathways, while the thiadiazole ring contributes to its stability and reactivity. This dual functionality positions the compound as a promising candidate for developing novel therapeutics, particularly in the context of emerging infectious diseases and chronic inflammatory conditions.

The synthesis of CAS No. 1448035-84-4 involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and structural integrity. Given the growing demand for precision in chemical synthesis, this compound exemplifies the importance of rigorous quality control in modern research and development.

From an industrial perspective, N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide has been investigated for its potential applications in agrochemicals. Its structural attributes suggest possible utility as a plant growth regulator or pesticide intermediate, aligning with the global push for sustainable agriculture. Researchers are particularly interested in its biodegradability and low environmental impact, which are critical factors in the development of next-generation agrochemicals.

In the realm of material science, the compound's heterocyclic framework offers opportunities for designing functional materials with tailored properties. For instance, its incorporation into polymers or coatings could enhance durability and chemical resistance, addressing needs in industries ranging from electronics to automotive manufacturing. The versatility of CAS No. 1448035-84-4 underscores its relevance across multiple disciplines.

As the scientific community continues to explore the potential of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide, questions about its pharmacokinetics, toxicity profile, and scalability remain areas of active investigation. These topics are frequently searched in academic and industrial databases, reflecting the compound's growing prominence. Future studies may focus on optimizing its synthesis, expanding its applications, and elucidating its mechanism of action at the molecular level.

In summary, N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1448035-84-4) represents a compelling example of how advanced organic chemistry can drive innovation in healthcare, agriculture, and materials. Its multifaceted properties and broad applicability make it a valuable subject for ongoing research and development efforts worldwide.